Cas no 1934538-20-1 (1,1-Dioxo-1lambda6-thietane-3-carboximidamide)

• Product Name: 1,1-Dioxo-1lambda6-thietane-3-carboximidamide
• CAS No: 1934538-20-1
• MF: C₄H₈N₂O₂S
• MW: 148.183519363403
• CID: 6141005
• PubChem ID: 84649227
• Update Time: 2025-08-03

1,1-Dioxo-1lambda6-thietane-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-4761938
• 1,1-dioxo-1lambda6-thietane-3-carboximidamide
• 1934538-20-1
• 1,1-Dioxo-1lambda6-thietane-3-carboximidamide

• Inchi： 1S/C4H8N2O2S/c5-4(6)3-1-9(7,8)2-3/h3H,1-2H2,(H3,5,6)
• InChI Key： WXHPLYYKLMWRMP-UHFFFAOYSA-N
• SMILES： S1(CC(C(=N)N)C1)(=O)=O

Computed Properties

• Exact Mass: 148.03064868g/mol
• Monoisotopic Mass: 148.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,1-Dioxo-1lambda6-thietane-3-carboximidamide

Research Brief on 1,1-Dioxo-1lambda6-thietane-3-carboximidamide (CAS: 1934538-20-1): Recent Advances and Applications

1,1-Dioxo-1lambda6-thietane-3-carboximidamide (CAS: 1934538-20-1) is a sulfone-containing compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features, including the thietane ring and carboximidamide moiety, make it a promising candidate for the development of novel pharmacophores.

Recent studies have explored the synthetic routes to 1,1-Dioxo-1lambda6-thietane-3-carboximidamide, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces the number of steps and improves scalability. The method involves the reaction of thietane-3-carboxylic acid with sulfonylating agents, followed by amidoxime formation. This advancement is expected to facilitate further research and development of derivatives based on this scaffold.

In terms of biological activity, 1,1-Dioxo-1lambda6-thietane-3-carboximidamide has shown promising results in preclinical studies as a modulator of inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its ability to inhibit key enzymes involved in the NF-κB signaling pathway, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's sulfone group appears to play a critical role in its binding affinity and selectivity.

Another area of interest is the compound's potential as an antiviral agent. Preliminary data from a collaborative study between academic and industry researchers (2024) indicate that derivatives of 1,1-Dioxo-1lambda6-thietane-3-carboximidamide exhibit inhibitory activity against certain RNA viruses, including SARS-CoV-2 variants. The mechanism of action is thought to involve interference with viral protease activity, although further studies are needed to confirm this hypothesis and optimize the compound's efficacy and safety profile.

Despite these promising findings, challenges remain in the development of 1,1-Dioxo-1lambda6-thietane-3-carboximidamide-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent patent filings (2023-2024) reveal ongoing efforts to develop prodrug versions and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1,1-Dioxo-1lambda6-thietane-3-carboximidamide represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and demonstrated biological activities make it a compelling subject for further research. Future directions may include the exploration of its applications in other therapeutic areas, such as oncology or neurodegenerative diseases, as well as the development of more efficient synthetic methodologies and targeted delivery systems.